N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)furan-3-carboxamide

• IUPAC Name: N-[(3-pyridin-3-ylpyrazin-2-yl)methyl]furan-3-carboxamide
• InChI: InChI=1S/C15H12N4O2/c20-15(12-3-7-21-10-12)19-9-13-14(18-6-5-17-13)11-2-1-4-16-8-11/h1-8,10H,9H2,(H,19,20)
• InChI Key: XAGNLYQOPKEWDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC=CN=C2CNC(=O)C3=COC=C3
• Molecular Formula: C15H12N4O2
• Molecular Weight: 280.28 g/mol
• CAS No.: 2034614-86-1

Description

N-((3-(pyridin-3-yl)pyrazin-2-yl)methyl)furan-3-carboxamide is a useful research compound. Its molecular formula is C15H12N4O2 and its molecular weight is 280.287. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Compound Transformations

Derivatives and Amplifiers of Phleomycin : A study focused on the condensation of 3-aminocrotonamide with ethyl pyridine-2-carboxylate, leading to the creation of derivatives including pyridinylpyrimidines with various substituents, among which furan-3-yl derivatives are notable. These compounds showed potential as amplifiers of phleomycin against Escherichia coli, highlighting their relevance in enhancing antibiotic efficacy (Brown & Cowden, 1982).

Acid-Catalyzed Transformations : The research on N-(5-methyl-2-furyl)ethyl 3-aminothieno[2,3-b]pyridine-2-carboxamides explored acid-catalyzed transformations that led to the synthesis of new heterocyclic systems. This work demonstrates the versatility of furan derivatives in creating novel compounds with potential applications in pharmaceuticals and materials science (Stroganova, Vasilin, & Krapivin, 2016).

Potential Biological Activities

Antifungal and Antibacterial Properties : A research effort synthesized a range of N-alkylated triazoles, oxadiazoles, and thiadiazoles based on N-(furan-2-ylmethylidene)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-3-amine, investigating their potential biological activities. This study highlights the application of furan derivatives in developing compounds with possible antifungal and antibacterial uses, underscoring the compound's relevance in drug discovery (El-Essawy & Rady, 2011).

Antiprotozoal Agents : Novel dicationic imidazo[1,2-a]pyridines, including tetrahydro-imidazo[1,2-a]pyridine derivatives, were synthesized and evaluated as antiprotozoal agents. These compounds showed promising in vitro and in vivo activities against T. b. rhodesiense and P. falciparum, presenting a new avenue for the treatment of protozoal infections (Ismail et al., 2004).